Cas no 1501585-77-8 (2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine)

• Product Name: 2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine
• CAS No: 1501585-77-8
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5751658
• PubChem ID: 81021018
• Update Time: 2023-11-18

2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS019590153
• 2-(3,5-DIMETHYLCYCLOHEXYL)-2-METHYLPROPAN-1-AMINE
• 1501585-77-8
• EN300-1132393
• Cyclohexaneethanamine, β,β,3,5-tetramethyl-
• 2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine

• Inchi： 1S/C12H25N/c1-9-5-10(2)7-11(6-9)12(3,4)8-13/h9-11H,5-8,13H2,1-4H3
• InChI Key： YPHWBJWCRQWZLF-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.847±0.06 g/cm3(Predicted)
• Boiling Point: 220.1±8.0 °C(Predicted)
• pka: 10.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids